Cas no 2172228-86-1 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid
• CAS No: 2172228-86-1
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6264489
• PubChem ID: 165504432
• Update Time: 2025-05-22

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid
• 2172228-86-1
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]phenyl}acetic acid
• EN300-1486973

• Inchi： 1S/C25H22N2O5/c28-23(27-17-11-9-16(10-12-17)13-24(29)30)14-26-25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22H,13-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XIVBSIKPXSCZCN-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC(CC(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid

Compound CAS No 2172228-86-1: 2-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic Acid

The compound with CAS number 2172228-86-1, known as 2-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic Acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug development. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protecting group in peptide synthesis, and an acetamide moiety attached to a phenyl ring. The presence of these functional groups makes this compound a valuable intermediate in the synthesis of various bioactive molecules.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of this compound in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively studied for its role in peptide protection and deprotection during solid-phase synthesis. This has led to its widespread use in the construction of complex peptides and proteins, which are critical components of modern drug discovery pipelines.

In addition to its role as a synthetic intermediate, this compound has shown promise in targeted drug delivery systems. The phenylacetic acid backbone provides a versatile platform for further functionalization, allowing researchers to attach various targeting ligands or bioactive payloads. This versatility has made it a subject of interest in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group, the formation of the acetamide bond, and the coupling reactions necessary to assemble the final product. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stability, and reactivity under various conditions.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits selective binding to certain protein targets, making it a potential candidate for further exploration in pharmacological assays. Its ability to modulate key cellular pathways highlights its potential as a lead compound in drug discovery programs.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided valuable insights into its conformational flexibility, binding affinity, and toxicological profile, which are critical factors in determining its suitability for therapeutic applications.

In conclusion, the compound with CAS number 2172228-86-1 represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.